Cas no 5152-91-0 (3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione)

• Product Name: 3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione
• CAS No: 5152-91-0
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 1571786
• PubChem ID: 1244299
• Update Time: 2025-04-21

3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione
• 2,4-thiazolidinedione, 3-(3-methylphenyl)-
• 3-m-Tolyl-thiazolidine-2,4-dione
• SR-01000410248-1
• AKOS000633430
• SMSF0003878
• DTXSID90361339
• 5152-91-0
• CBMicro_011517
• CB14660
• BIM-0011362.P001
• SR-01000410248
• STK701246
• 3-(3-methylphenyl)-1,3-thiazolane-2,4-dione

• Inchi： 1S/C10H9NO2S/c1-7-3-2-4-8(5-7)11-9(12)6-14-10(11)13/h2-5H,6H2,1H3
• InChI Key： NXSOMENTOSLKFO-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 207.03547
• Monoisotopic Mass: 207.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.357g/cm3
• Boiling Point: 348.4ºC at 760 mmHg
• Flash Point: 164.5ºC
• Refractive Index: 1.641
• PSA: 37.38
• LogP: 2.25980